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Compound of Interest

Compound Name: 5-Methoxy-2-nitrobenzaldehyde

Cat. No.: B189176 Get Quote

Material Safety Data Sheet: 5-Methoxy-2-
nitrobenzaldehyde
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and toxicological

properties of 5-Methoxy-2-nitrobenzaldehyde (CAS No. 20357-24-8). The information is

intended to guide laboratory personnel in the safe use and management of this compound.

Chemical Identification and Physical Properties
5-Methoxy-2-nitrobenzaldehyde is an aromatic organic compound with the chemical formula

C₈H₇NO₄.[1][2] It is recognized under various synonyms, including 2-Formyl-4-

methoxynitrobenzene and 3-Formyl-4-nitroanisole.[2]

Table 1: Physicochemical Properties of 5-Methoxy-2-nitrobenzaldehyde
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Property Value Source(s)

CAS Number 20357-24-8 [1]

Molecular Formula C₈H₇NO₄ [1][2]

Molecular Weight 181.15 g/mol [1]

Appearance Solid

Melting Point Data not available [3]

Boiling Point Data not available [3]

Density Data not available [3]

Flash Point Not applicable

Solubility Data not available

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 5-Methoxy-2-nitrobenzaldehyde is classified as a hazardous substance.[4] The

primary hazards are related to skin, eye, and respiratory irritation.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement Source(s)

Skin

corrosion/irritation
2

H315: Causes skin

irritation
[4]

Serious eye

damage/eye irritation
2A

H319: Causes serious

eye irritation
[4]

Specific target organ

toxicity — single

exposure

3
H335: May cause

respiratory irritation
[4]

GHS Pictograms:
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Warning

The following diagram illustrates the logical relationship of the GHS hazard classifications.

5-Methoxy-2-nitrobenzaldehyde

Hazard Classification

Skin Irritation (Category 2)
H315

Causes

Eye Irritation (Category 2A)
H319

Causes

STOT SE (Category 3)
H335

May cause

Click to download full resolution via product page

Caption: GHS Hazard Classification for 5-Methoxy-2-nitrobenzaldehyde.

Toxicological Information
Detailed toxicological studies, such as the determination of LD50 (median lethal dose) and

LC50 (median lethal concentration), for 5-Methoxy-2-nitrobenzaldehyde are not readily

available in the reviewed literature.[5] The primary health effects are considered to be irritation

to the skin, eyes, and respiratory system upon direct contact or inhalation.[4]

Table 3: Summary of Toxicological Data
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Endpoint
Route of
Exposure

Species Value Source(s)

Acute Toxicity

(LD50)
Oral Not reported No data available [5]

Acute Toxicity

(LD50)
Dermal Not reported No data available [5]

Acute Toxicity

(LC50)
Inhalation Not reported No data available [5]

Handling, Storage, and Personal Protective
Equipment
Safe handling and storage are crucial to minimize exposure and ensure laboratory safety.

Handling
Handle in a well-ventilated area to avoid dust formation and inhalation.[5]

Avoid contact with skin and eyes.[5]

Use non-sparking tools and prevent electrostatic discharge.[5]

Storage
Store in a tightly closed container.

Keep in a dry, cool, and well-ventilated place.

The storage class for this chemical is 11: Combustible Solids.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn when handling this compound.

Table 4: Recommended Personal Protective Equipment
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Protection Type Specification Source(s)

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[5]

Skin Protection

Fire/flame resistant and

impervious clothing. Chemical

impermeable gloves.

[5]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator.

[5]

The following workflow illustrates the recommended personal protective equipment for handling

5-Methoxy-2-nitrobenzaldehyde.
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Handling 5-Methoxy-
2-nitrobenzaldehyde

Is appropriate PPE worn?

Proceed with handling

Yes

STOP!
Acquire and wear
appropriate PPE

No

Wear safety goggles
(EN 166 / NIOSH)

Wear impervious gloves
and protective clothing

Use full-face respirator
(if needed)

Starting Materials:
- 5-hydroxy-2-nitrobenzaldehyde

- Iodomethane
- Potassium carbonate

- DMF

Reaction:
Dissolve and stir

for 16 hours at RT

Workup:
- Concentrate

- Partition (EtOAc/Water)
- Wash (Brine)
- Dry (Na2SO4)

Product:
5-Methoxy-2-nitrobenzaldehyde

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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